molecular formula C21H13FN4S B286906 6-[1,1'-Biphenyl]-4-yl-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

6-[1,1'-Biphenyl]-4-yl-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No. B286906
M. Wt: 372.4 g/mol
InChI Key: FKMIHFKDFOTISJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-[1,1'-Biphenyl]-4-yl-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of triazolo-thiadiazole derivatives, which have been reported to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 6-[1,1'-Biphenyl]-4-yl-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, several studies have suggested that this compound exerts its biological activity by interacting with specific molecular targets. For example, in cancer cells, this compound targets the p53 pathway and induces apoptosis. Inflammatory cells, this compound inhibits the production of pro-inflammatory cytokines by suppressing the NF-κB pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-[1,1'-Biphenyl]-4-yl-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole depend on the specific application. In cancer cells, this compound induces cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. Inflammatory cells, this compound reduces the production of pro-inflammatory cytokines, leading to the suppression of inflammation. In microbial cells, this compound disrupts the cell membrane and inhibits the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 6-[1,1'-Biphenyl]-4-yl-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential applications in various fields. This compound exhibits a wide range of biological activities, making it a promising candidate for drug development. However, one of the limitations of this compound is its low solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the research on 6-[1,1'-Biphenyl]-4-yl-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some of the possible areas of research are:
1. Structure-activity relationship studies to identify the key structural features responsible for the biological activity of this compound.
2. Development of more efficient synthesis methods to improve the yield and purity of this compound.
3. In vivo studies to evaluate the pharmacokinetic and pharmacodynamic properties of this compound.
4. Combination therapy studies to investigate the potential synergistic effects of this compound with other anti-cancer drugs.
5. Formulation studies to improve the solubility and bioavailability of this compound.
Conclusion:
In conclusion, 6-[1,1'-Biphenyl]-4-yl-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in drug development.

Synthesis Methods

The synthesis of 6-[1,1'-Biphenyl]-4-yl-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. One of the commonly used methods involves the reaction of 2-mercapto-1,3,4-thiadiazole with 4-bromo-1-biphenyl-4-yl-1H-1,2,3-triazole in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at an elevated temperature. The product is obtained in good yield after purification by column chromatography.

Scientific Research Applications

6-[1,1'-Biphenyl]-4-yl-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields. Some of the significant scientific research applications of this compound are:
1. Anti-cancer activity: Several studies have reported the anti-cancer activity of 6-[1,1'-Biphenyl]-4-yl-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole against various cancer cell lines. This compound induces cell cycle arrest and apoptosis in cancer cells by targeting specific molecular pathways.
2. Anti-inflammatory activity: 6-[1,1'-Biphenyl]-4-yl-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
3. Antimicrobial activity: This compound has also shown promising antimicrobial activity against various bacterial and fungal strains.

properties

Molecular Formula

C21H13FN4S

Molecular Weight

372.4 g/mol

IUPAC Name

3-(3-fluorophenyl)-6-(4-phenylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C21H13FN4S/c22-18-8-4-7-17(13-18)19-23-24-21-26(19)25-20(27-21)16-11-9-15(10-12-16)14-5-2-1-3-6-14/h1-13H

InChI Key

FKMIHFKDFOTISJ-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2=CC=C(C=C2)C3=NN4C(=NN=C4S3)C5=CC(=CC=C5)F

Canonical SMILES

C1=CC=C(C=C1)C2=CC=C(C=C2)C3=NN4C(=NN=C4S3)C5=CC(=CC=C5)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.